Cas no 1699269-85-6 ((2,2-dimethylcyclopropyl)methanesulfonyl chloride)

• Product Name: (2,2-dimethylcyclopropyl)methanesulfonyl chloride
• CAS No: 1699269-85-6
• MF: C₆H₁₁ClO₂S
• MW: 182.668339967728
• MDL: MFCD31420935
• CID: 5245134
• PubChem ID: 107003760
• Update Time: 2026-03-08

(2,2-dimethylcyclopropyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanesulfonyl chloride, 2,2-dimethyl-
• (2,2-dimethylcyclopropyl)methanesulfonyl chloride

• MDL： MFCD31420935
• Inchi： 1S/C6H11ClO2S/c1-6(2)3-5(6)4-10(7,8)9/h5H,3-4H2,1-2H3
• InChI Key： JKQFUOOJEJKNLB-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)CC1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on (2,2-dimethylcyclopropyl)methanesulfonyl chloride

Comprehensive Overview of (2,2-dimethylcyclopropyl)methanesulfonyl chloride (CAS No. 1699269-85-6)

In the realm of specialty chemicals, (2,2-dimethylcyclopropyl)methanesulfonyl chloride (CAS No. 1699269-85-6) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its cyclopropyl core and sulfonyl chloride functional group, serves as a critical intermediate in pharmaceutical synthesis, agrochemical development, and advanced material science. Researchers and industry professionals frequently search for terms like "sulfonation reagents", "cyclopropyl derivatives", and "CAS 1699269-85-6 applications", reflecting its growing relevance in synthetic chemistry.

The molecular structure of (2,2-dimethylcyclopropyl)methanesulfonyl chloride features a strained three-membered ring, which imparts high reactivity—a trait highly valued in cyclopropanation reactions. Recent trends in green chemistry have spurred interest in optimizing its synthesis to minimize waste and energy consumption. Queries such as "sustainable synthesis of sulfonyl chlorides" and "cyclopropyl building blocks for drug discovery" align with this focus, highlighting the compound's role in eco-friendly methodologies.

From a pharmacological perspective, the 2,2-dimethylcyclopropyl moiety is pivotal in designing bioactive molecules. Its incorporation into lead compounds enhances metabolic stability and target selectivity—addressing common challenges like "improving drug half-life" and "reducing off-target effects", topics frequently explored in medicinal chemistry forums. CAS No. 1699269-85-6 is thus a key enabler for developing next-generation therapeutics, particularly in oncology and CNS disorders.

Industrial applications of this compound extend to polymer chemistry, where its sulfonyl chloride group facilitates cross-linking reactions. Manufacturers often seek "high-purity sulfonylating agents" or "thermal-stable intermediates for coatings", underscoring its utility in creating durable materials. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring compliance with stringent industry standards.

Emerging discussions in AI-driven drug discovery further amplify the importance of (2,2-dimethylcyclopropyl)methanesulfonyl chloride. Computational models increasingly rely on structurally diverse libraries, where this compound’s rigid framework aids in virtual screening. Searches for "fragment-based drug design" or "scaffold hopping strategies" often intersect with its use case, demonstrating its cross-disciplinary impact.

In summary, CAS No. 1699269-85-6 represents a convergence of innovation across multiple scientific domains. Its adaptability to green synthesis, drug development, and material engineering positions it as a cornerstone of modern chemical research—answering pressing questions in both academic and industrial settings.